Cas no 1806136-55-9 (2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806136-55-9
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4836192
• Update Time: 2025-07-21

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-8-5(2-14)15-3-4(7(8)13)1-6(16)17/h3H,1-2,14H2,(H,16,17)
• InChI Key： GVTYLAVGQXKSOT-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=NC=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806136-55-9)

2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806136-55-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly interested in its role in designing small-molecule inhibitors and bioactive probes due to its structural complexity and reactivity.

The growing demand for fluorinated compounds and iodinated building blocks in medicinal chemistry has spotlighted this molecule. Its trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in CNS drug development. Meanwhile, the iodo atom offers opportunities for cross-coupling reactions, a hot topic in click chemistry and PET tracer synthesis. These attributes align with current trends in precision medicine and theranostics, where multifunctional scaffolds are critical.

From a synthetic perspective, CAS No. 1806136-55-9 serves as a key precursor for heterocyclic modifications. Its acetic acid side chain allows for further derivatization via amidation or esterification, addressing the need for structure-activity relationship (SAR) studies. Recent publications highlight its utility in constructing kinase inhibitors, particularly those targeting tyrosine kinases—a focal area in cancer research and immunotherapy development.

Environmental and regulatory considerations also drive interest in this compound. The trifluoromethoxy group’s stability under physiological conditions reduces environmental persistence compared to traditional halogenated analogs, aligning with green chemistry principles. This aspect resonates with the pharmaceutical industry’s push toward sustainable synthesis methods, a frequently searched topic in AI-driven drug design platforms.

Analytical characterization of 2-(Aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in cheminformatics forums. Its spectral data (e.g., chemical shifts of the pyridine ring and aminomethyl protons) are valuable for computational chemists developing machine learning models to predict molecular properties—an emerging niche in digital chemistry.

In agrochemical applications, this compound’s iodo and trifluoromethoxy groups contribute to herbicidal and fungicidal activities. Patent analyses reveal its incorporation in novel crop protection agents, coinciding with global searches for low-residue pesticides. Such developments cater to the organic farming movement and stricter EU pesticide regulations—topics trending in agricultural biotechnology circles.

Supply chain dynamics for CAS No. 1806136-55-9 reflect broader shifts in fine chemical manufacturing. With increasing emphasis on on-demand synthesis and catalog compounds, suppliers now offer this material under GMP-like conditions to meet preclinical research standards. This aligns with frequent queries about scalable synthetic routes in pharma SEO analytics.

Future prospects for this compound include potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing segments in drug discovery. Its bifunctional nature (via the aminomethyl and carboxylic acid groups) makes it ideal for bifunctional linker design—a subject of numerous webinars and grant proposals in 2023–2024.